Cas no 1261837-52-8 (5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol)

• Product Name: 5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol
• CAS No: 1261837-52-8
• MF: C₁₄H₁₀F₄O₂
• MW: 286.221618175507
• CID: 4991914
• Update Time: 2025-10-25

5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol

• Inchi： 1S/C14H10F4O2/c15-11-4-1-10(8-19)13(7-11)9-2-5-12(6-3-9)20-14(16,17)18/h1-7,19H,8H2
• InChI Key： PXHCRCJDTBJIIQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(CO)=C(C=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5

Additional information on 5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol

Comprehensive Overview of 5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol (CAS No. 1261837-52-8)

5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol (CAS No. 1261837-52-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique biphenyl backbone and fluoro and trifluoromethoxy substituents, exhibits remarkable properties that make it valuable for various applications. Researchers and industry professionals often search for terms like "5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol synthesis", "CAS 1261837-52-8 applications", and "biphenyl derivatives in drug development", reflecting its growing relevance in modern chemistry.

The molecular structure of 5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol combines a fluorinated aromatic ring with a trifluoromethoxy group, enhancing its stability and reactivity. This design is particularly appealing for applications in medicinal chemistry, where such compounds are explored for their potential as bioactive intermediates. Recent trends in AI-driven drug discovery and green chemistry have further amplified interest in this compound, as it aligns with the demand for sustainable synthetic routes and high-efficiency catalysts.

One of the most frequently asked questions about CAS No. 1261837-52-8 revolves around its synthetic methodology. The compound is typically synthesized via cross-coupling reactions, such as the Suzuki-Miyaura coupling, which is a cornerstone in modern organic synthesis. Researchers also inquire about its solubility, stability under various conditions, and compatibility with other reagents, highlighting its versatility in laboratory settings. The inclusion of fluorine atoms and the trifluoromethoxy group not only improves its lipophilicity but also its potential to interact with biological targets, making it a candidate for drug design.

In the context of material science, 5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol is studied for its potential in advanced polymer formulations and liquid crystal displays (LCDs). Its rigid biphenyl core and electron-withdrawing groups contribute to desirable thermal and optical properties, which are critical for high-performance materials. Searches related to "fluorinated biphenyls in electronics" and "trifluoromethoxy compounds in materials" underscore its interdisciplinary appeal.

Environmental and regulatory considerations are also pivotal in discussions about CAS 1261837-52-8. With increasing focus on sustainable chemistry, researchers are exploring eco-friendly synthesis pathways and biodegradability of such compounds. Questions like "Is 5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol environmentally safe?" and "Regulatory status of fluorinated biphenyls" are common, reflecting the compound's alignment with global green chemistry initiatives.

In summary, 5-Fluoro-4'-(trifluoromethoxy)biphenyl-2-methanol (CAS No. 1261837-52-8) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and adaptability to modern synthetic techniques make it a subject of ongoing research and innovation. As interest in fluorinated compounds and high-performance materials continues to rise, this compound is poised to remain a key player in scientific advancements.